N-tert-butoxycarbonyl-alanyl-alanyl-prolyl-aspartyl-4-nitroanilide

• CAS No.: 117722-96-0
• Product Name: N-tert-butoxycarbonyl-alanyl-alanyl-prolyl-aspartyl-4-nitroanilide
• Molecular Formula: C26H36N6O10
• Molecular Weight: 592.6 g/mol
• IUPAC Name: (2S)-4-amino-2-(N-[(2S)-1-[(2S)-2-[[(2S)-2-[(2-methylpropan-2-yl)oxycarbonylamino]propanoyl]amino]propanoyl]pyrrolidine-2-carbonyl]-4-nitroanilino)-4-oxobutanoic acid
• Standard InChI: InChI=1S/C26H36N6O10/c1-14(29-25(39)42-26(3,4)5)21(34)28-15(2)22(35)30-12-6-7-18(30)23(36)31(19(24(37)38)13-20(27)33)16-8-10-17(11-9-16)32(40)41/h8-11,14-15,18-19H,6-7,12-13H2,1-5H3,(H2,27,33)(H,28,34)(H,29,39)(H,37,38)/t14-,15-,18-,19-/m0/s1
• Standard InChIKey: KZFLVDCDFDWRDZ-LNMJFAINSA-N
• Isomeric SMILES: C[C@@H](C(=O)N[C@@H](C)C(=O)N1CCC[C@H]1C(=O)N(C2=CC=C(C=C2)[N+](=O)[O-])[C@@H](CC(=O)N)C(=O)O)NC(=O)OC(C)(C)C
• SMILES: CC(C(=O)NC(C)C(=O)N1CCCC1C(=O)N(C2=CC=C(C=C2)[N+](=O)[O-])C(CC(=O)N)C(=O)O)NC(=O)OC(C)(C)C
• Canonical SMILES: CC(C(=O)NC(C)C(=O)N1CCCC1C(=O)N(C2=CC=C(C=C2)[N+](=O)[O-])C(CC(=O)N)C(=O)O)NC(=O)OC(C)(C)C
• Sequence: AAPN
• Synonyms: BAAPAP; Boc-Ala-Ala-Pro-Asp-pNA; N-tert-butoxycarbonyl-alanyl-alanyl-prolyl-aspartyl-4-nitroanilide
• PubChem Compound: 5748417
• Last Modified: Nov 11 2021